Advanced Chiral Resolution and Supramolecular Assembly Utilizing (+)-Di-4-Anisoyl-D-tartaric Acid
Advanced Chiral Resolution and Supramolecular Assembly Utilizing (+)-Di-4-Anisoyl-D-tartaric Acid
Executive Summary
The separation of enantiomers from racemic mixtures remains a critical bottleneck in the development of active pharmaceutical ingredients (APIs). While native tartaric acid is a classical resolving agent, it frequently fails to resolve bulky, lipophilic, or weakly basic amines due to mismatched solubility profiles and insufficient intermolecular interactions. (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) —synthesized via the O-acylation of D-tartaric acid with 4-methoxybenzoyl chloride—overcomes these limitations. By acting as an advanced chiral Brønsted acid, D-DATA provides a rigid, electron-rich supramolecular framework capable of highly selective enantio-differentiation[1].
This technical guide explores the mechanistic causality, structural profiling, and field-validated protocols for utilizing D-DATA in classical chiral resolution under thermodynamic equilibrium.
Physicochemical Profiling & Structural Causality
To understand why D-DATA succeeds where standard resolving agents fail, we must analyze its structural modifications. The addition of the 4-methoxybenzoyl (anisoyl) appendages fundamentally alters the molecule's steric and electronic profile:
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Enhanced Lipophilicity: The aromatic rings increase the solubility of the resolving agent in organic solvents (e.g., THF, toluene), allowing for a broader range of solvent screening[2].
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Stacking & Dipole Interactions: The electron-donating methoxy groups enrich the electron density of the aromatic rings, enabling strong
stacking with aromatic target amines[1]. -
Hydrogen Bonding Networks: The ester carbonyls and methoxy oxygens serve as additional hydrogen-bond acceptors, facilitating complex lattice formations[1].
Quantitative Physicochemical Data
The following table summarizes the core physicochemical parameters of D-DATA necessary for process calculation and safety assessments[3],[4],[5].
| Parameter | Value / Description |
| Chemical Name | (+)-Di-p-anisoyl-D-tartaric acid; (2S,3S)-2,3-Bis[(4-methoxybenzoyl)oxy]succinic acid |
| CAS Registry Number | 191605-10-4 |
| Molecular Formula | C₂₀H₁₈O₁₀ |
| Molecular Weight | 418.35 g/mol |
| Melting Point | 186 °C – 195 °C (Decomposes ~176 °C) |
| Specific Rotation | +163° (c=1, EtOH) |
| pKa (Predicted) | 1.48 ± 0.25 |
| Solubility | Soluble in Methanol, Ethanol, THF; Insoluble in non-polar alkanes |
Mechanistic Principles of Chiral Recognition
The resolution of racemic amines using D-DATA is governed by thermodynamic equilibrium rather than kinetic precipitation. The success of the resolution depends on the differential solubility of the resulting diastereomeric salts.
X-ray crystallographic studies reveal the causality behind this differential solubility: the highly soluble diastereomeric salt typically forms a columnar supramolecular structure, whereas the less soluble (target) salt forms a dense, multilayered sandwich structure driven by enantio-differentiation self-assembly[1].
The Critical Role of Water:
In many successful resolutions (such as the resolution of diphenyl-substituted N-methyl-piperazines), the highest resolution efficiency is achieved when a diastereomeric hemisalt tetrahydrate is formed[2]. Water molecules act as structural bridges, forming strong
Workflow Visualization
Workflow of thermodynamic chiral resolution using (+)-Di-4-Anisoyl-D-tartaric acid.
Self-Validating Experimental Protocol: Resolution of a Racemic Amine
As a Senior Application Scientist, I mandate that any resolution protocol must be self-validating. The following procedure utilizes sub-stoichiometric resolving agent quantities to push the thermodynamic equilibrium toward the least soluble salt, maximizing both yield and enantiomeric excess (ee)[2].
Phase 1: Diastereomeric Salt Formation
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Dissolution: Suspend the racemic amine (1.00 molar equivalent) in a carefully selected solvent system (e.g., THF/H₂O at an 80/20 v/v ratio). Causality: The inclusion of 20% water provides the necessary molecules for hemisalt tetrahydrate formation, which is critical for lattice stabilization.
-
Agent Addition: Add D-DATA (0.35 to 0.50 molar equivalents). Causality: Using a sub-stoichiometric amount (0.35 eq) ensures that D-DATA only pairs with the preferred enantiomer, leaving the undesired enantiomer free in solution, thereby drastically increasing the diastereomeric excess (de) of the precipitate[2].
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Equilibration: Heat the mixture to reflux (approx. 65–70 °C for THF systems) until a homogenous solution is achieved. Hold for 30 minutes to ensure complete thermodynamic equilibration.
Phase 2: Controlled Crystallization
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Nucleation: Cool the reactor linearly to 20 °C over 4–6 hours. Causality: Rapid cooling leads to kinetic trapping of the undesired diastereomer (co-precipitation). A slow, linear cooling ramp ensures thermodynamic control and high crystal purity.
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Isolation: Filter the resulting crystalline solid under vacuum. Wash the filter cake with a minimal volume of cold solvent (e.g., cold THF).
Phase 3: In-Process Validation & Salt Break
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Validation Check: Take a 10 mg aliquot of the solid, suspend in 1 mL of Dichloromethane (DCM), and wash with 1 mL of 1M NaOH. Analyze the organic layer via Chiral HPLC. If the optical purity is <98% ee, perform a single recrystallization in n-heptane/ethanol before proceeding[2].
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Salt Break: Suspend the bulk crystalline salt in a biphasic mixture of DCM and 2M NaOH (aqueous). Stir vigorously for 30 minutes.
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Phase Separation: Extract the organic (DCM) layer, dry over anhydrous Na₂SO₄, and concentrate under vacuum to yield the enantiopure amine.
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Resolving Agent Recovery (Mass Balance Validation): Acidify the aqueous layer to pH 1 using 6M HCl. D-DATA will precipitate as a white solid. Filter, dry, and weigh. Causality: Recovering >90% of the resolving agent validates the mass balance of the reaction and significantly improves process economics at scale.
Quantitative Data Presentation: Rational Screening Optimization
The efficiency of D-DATA is highly sensitive to solvent composition and stoichiometry. The following table summarizes the optimization landscape for a typical diphenyl-substituted N-methyl-piperazine resolution, demonstrating how rational screening dictates process success[2].
| Solvent System (v/v) | D-DATA (Equivalents) | Solid State Form | Yield (%) | de (%) | Resolution Efficiency (E)* |
| THF (100%) | 0.50 | Anhydrous Salt | 42 | 55 | 23.1% |
| THF / H₂O (90/10) | 0.50 | Hydrated Salt | 40 | 65 | 26.0% |
| THF / H₂O (80/20) | 0.35 | Hemisalt Tetrahydrate | 37 | 85 | 31.4% |
| Methanol (100%) | 0.50 | N/A (Highly Soluble) | 0 | - | 0.0% |
*Resolution Efficiency (E) = Yield × de. The theoretical maximum for a classical resolution is 50%. Achieving 31.4% in a single pass is considered highly efficient for scale-up operations.
Conclusion
(+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) is a highly specialized, structurally rigid resolving agent that excels where traditional tartaric acid fails. By leveraging its unique capacity for
References
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Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine Source: Organic Process Research & Development - ACS Publications URL:[Link]
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Tartaric Acid and its O-Acyl Derivatives. Part 2. Application of Tartaric Acid and of O-Acyl Tartaric Acids and Anhydrides. Resolution of Racemates Source: ResearchGate URL:[Link]
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(+)-Di-4-Anisoyl-D-tartaric acid | C20H18O10 | CID 70241393 Source: PubChem - NIH URL:[Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. pubs.acs.org [pubs.acs.org]
- 3. (+)-Di-p-anisoyl-D-tartaric Acid | 191605-10-4 | TCI AMERICA [tcichemicals.com]
- 4. 191605-10-4 CAS MSDS (Di-p-anisoyl-D-tartaric acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
- 5. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
